2-fluoro-N-{4-[5-(2-thienyl)-1,2,4-oxadiazol-3-yl]phenyl}benzamide

• IUPAC Name: 2-fluoro-N-[4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)phenyl]benzamide
• InChI: InChI=1S/C19H12FN3O2S/c20-15-5-2-1-4-14(15)18(24)21-13-9-7-12(8-10-13)17-22-19(25-23-17)16-6-3-11-26-16/h1-11H,(H,21,24)
• InChI Key: MOSUGVOXLZNIHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C3=NOC(=N3)C4=CC=CS4)F
• Molecular Formula: C19H12FN3O2S
• Molecular Weight: 365.4 g/mol

Description

The compound “2-fluoro-N-{4-[5-(2-thienyl)-1,2,4-oxadiazol-3-yl]phenyl}benzamide” is a complex organic molecule. It contains several functional groups including a fluoro group, an oxadiazole ring, a thiophene ring, and a benzamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole and thiophene rings would add a level of rigidity to the molecule, potentially influencing its chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The fluoro group might be susceptible to nucleophilic aromatic substitution reactions, while the oxadiazole ring might participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluoro group might increase its lipophilicity, influencing its solubility and distribution in the body.

Mechanism of Action

Without specific context, it’s hard to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s hard to provide a detailed safety profile.